Absolute Stereochemical Purity vs. Racemic Mixture Defines Biological Selectivity
The (4R,5S) enantiomer provides a single, defined 3D structure, unlike the racemic mixture (rac-(4R,5S)-dihydrochloride, CAS 1909287-42-8) . Vendor sources explicitly state that the (4S,5R) isomer may favor different enzyme active sites and the (4R,5S) isomer could exhibit reduced potency or off-target effects, a critical distinction for structure-activity relationship (SAR) studies . Using a racemate introduces dual pharmacology, complicating data interpretation and potentially masking true efficacy.
| Evidence Dimension | Stereochemical composition |
|---|---|
| Target Compound Data | Single enantiomer (95% purity) |
| Comparator Or Baseline | Racemic mixture (rac-(4R,5S)-dihydrochloride, 50:50 ratio of enantiomers) |
| Quantified Difference | 100% of specified enantiomer vs. 50% in racemate; eliminates variable of opposite enantiomer. |
| Conditions | Standard procurement; characterization by chiral HPLC or optical rotation. |
Why This Matters
Procurement of the pure enantiomer is essential for generating reproducible and interpretable biological data in chiral environments, avoiding the confounding effects of the opposite enantiomer present in cheaper, racemic mixtures.
